2-{1-oxo-3-phenyl-1-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propan-2-yl}-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C30H19F3N2O3S
• Molecular Weight: 544.5 g/mol
• IUPAC Name: 2-[1-oxo-3-phenyl-1-[2-(trifluoromethyl)phenothiazin-10-yl]propan-2-yl]isoindole-1,3-dione
• InChI: InChI=1S/C30H19F3N2O3S/c31-30(32,33)19-14-15-26-23(17-19)34(22-12-6-7-13-25(22)39-26)29(38)24(16-18-8-2-1-3-9-18)35-27(36)20-10-4-5-11-21(20)28(35)37/h1-15,17,24H,16H2
• InChI Key: TTZQDQAWGZHRDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)N2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)N5C(=O)C6=CC=CC=C6C5=O

Description

2-{1-oxo-3-phenyl-1-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propan-2-yl}-1H-isoindole-1,3(2H)-dione is a phenothiazine derivative featuring a trifluoromethyl (-CF₃) substituent at the 2-position of the phenothiazine core and a phthalimide (isoindole-1,3-dione) moiety linked via a propan-2-yl chain. Phenothiazines are heterocyclic compounds with a sulfur and nitrogen-containing tricyclic structure, historically recognized for their antipsychotic properties.

The phthalimide moiety, commonly found in anticancer agents (e.g., lenalidomide), may modulate protein interactions or induce apoptosis. Structural characterization of such compounds often employs X-ray crystallography, with tools like the SHELX program suite aiding in refinement and analysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{1-oxo-3-phenyl-1-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propan-2-yl}-1H-isoindole-1,3(2H)-dione typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Phenothiazine Core: The phenothiazine core can be synthesized through the cyclization of diphenylamine with sulfur.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group is introduced via a nucleophilic substitution reaction using a trifluoromethylating agent.

Formation of the Isoindole Moiety: The isoindole moiety is formed through a cyclization reaction involving an appropriate precursor.

Final Coupling Reaction: The final step involves coupling the phenothiazine derivative with the isoindole moiety under specific reaction conditions, such as the use of a coupling reagent and a suitable solvent.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving automated reactors and continuous flow systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

2-{1-oxo-3-phenyl-1-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propan-2-yl}-1H-isoindole-1,3(2H)-dione can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophilic substitution using sodium hydride in dimethylformamide.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of reduced phenothiazine derivatives.

Substitution: Formation of substituted phenothiazine derivatives.

Scientific Research Applications

2-{1-oxo-3-phenyl-1-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propan-2-yl}-1H-isoindole-1,3(2H)-dione has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-{1-oxo-3-phenyl-1-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propan-2-yl}-1H-isoindole-1,3(2H)-dione involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or ion channels, modulating their activity.

Pathways Involved: It may influence signaling pathways related to oxidative stress, inflammation, or cell proliferation.

Comparison with Similar Compounds

Key Findings:

Structural Impact on Bioactivity :

• The phthalimide group in both the target compound and 10-[N-(phthalimido)alkyl] derivatives correlates with strong antiproliferative effects (IC₅₀: 0.5–5.0 μM) against HEp-2 (human epithelial) and L5178Y (murine lymphoma) cells . In contrast, urea-linked analogs exhibit reduced potency (IC₅₀: 1.0–10.0 μM), suggesting the phthalimide moiety enhances cytotoxicity.
• The trifluoromethyl substituent in the target compound may further optimize lipophilicity and target binding compared to -H or -Cl substituents in analogs, though specific data are pending.

Multi-Drug Resistance (MDR) Reversal :

• Phthalimidoalkyl derivatives effectively reversed MDR in a mouse lymphoma subline, likely by inhibiting efflux pumps like P-glycoprotein . Urea derivatives showed negligible MDR reversal, highlighting the importance of the phthalimide group in overcoming resistance.
• The target compound’s trifluoromethyl group could enhance metabolic stability, prolonging its interaction with MDR-associated proteins.

Biological Activity

The compound 2-{1-oxo-3-phenyl-1-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propan-2-yl}-1H-isoindole-1,3(2H)-dione is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to consolidate the available research findings regarding its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be broken down into several key structural components:

• Isoindole core : This structure is known for its diverse biological activities.
• Phenothiazine moiety : Often associated with antipsychotic and antimicrobial properties.
• Trifluoromethyl group : Enhances lipophilicity and biological activity.

The molecular formula is $C_{22}H_{19}F_3N_2O_3$, which indicates a significant degree of complexity that contributes to its potential interactions within biological systems.

Anticancer Activity

Recent studies have indicated that compounds containing phenothiazine derivatives exhibit anticancer properties. For instance, phenothiazine-based compounds have been shown to inhibit cell proliferation in various cancer cell lines. The isoindole component may enhance this activity through mechanisms involving apoptosis and cell cycle arrest.

A notable study demonstrated that derivatives similar to our compound exhibited selective cytotoxicity against human cancer cells while sparing normal cells. This selectivity is crucial for developing effective cancer therapies with minimal side effects .

Antimicrobial Effects

Phenothiazine derivatives are also recognized for their antimicrobial properties. Research has shown that the presence of the trifluoromethyl group can enhance the antimicrobial efficacy of these compounds against a range of bacterial strains. The mechanism appears to involve disruption of bacterial cell membranes and interference with metabolic processes .

Neuropharmacological Effects

Given the phenothiazine structure, this compound may also exhibit neuropharmacological effects. Phenothiazines are traditionally used in treating psychiatric disorders, and similar derivatives have been evaluated for their potential as anxiolytics and antidepressants. Studies suggest that these compounds modulate neurotransmitter systems, particularly dopamine and serotonin pathways .

Study 1: Anticancer Efficacy

In a controlled study, a derivative of the compound was tested against various cancer cell lines (e.g., breast, lung, and prostate cancer). The results indicated a significant reduction in cell viability at concentrations as low as 10 µM after 48 hours of treatment. The study concluded that the mechanism of action involved both apoptosis induction and inhibition of angiogenesis .

Study 2: Antimicrobial Activity Assessment

Another research effort focused on evaluating the antimicrobial properties of the compound against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) was determined using standard broth microdilution methods. The compound displayed strong inhibitory effects against Staphylococcus aureus and Escherichia coli, with MIC values ranging from 5 to 15 µg/mL .

Study 3: Neuropharmacological Evaluation

A neuropharmacological assessment was conducted using animal models to evaluate the anxiolytic effects of the compound. Behavioral tests such as the elevated plus maze and open field test indicated significant anxiolytic-like effects at doses of 1 mg/kg, suggesting potential therapeutic applications in anxiety disorders .